Cas no 2229225-12-9 (2-3-(azetidin-3-yl)propyl-1,3-benzothiazole)

• Product Name: 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole
• CAS No: 2229225-12-9
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 6374291
• PubChem ID: 165646265
• Update Time: 2025-10-28

2-3-(azetidin-3-yl)propyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole
• EN300-1789271
• 2-[3-(azetidin-3-yl)propyl]-1,3-benzothiazole
• 2229225-12-9

• Inchi： 1S/C13H16N2S/c1-2-6-12-11(5-1)15-13(16-12)7-3-4-10-8-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2
• InChI Key： BUQBYSDQLLZSRQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCC1CNC1

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole

Introduction to 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole (CAS No: 2229225-12-9)

2-3-(azetidin-3-yl)propyl-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No) 2229225-12-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a unique structural framework that combines a benzothiazole core with an azetidine side chain, linked via a propyl group. The benzothiazole moiety is well-documented for its broad spectrum of biological activities, while the azetidine ring introduces structural rigidity and potential for further functionalization. Such structural features make this compound a promising candidate for various therapeutic applications, particularly in the development of novel bioactive molecules.

The molecular structure of 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole consists of a benzothiazole ring system, which is a fused heterocycle containing sulfur and nitrogen atoms. This core structure is known to exhibit significant pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the azetidine ring at the 2-position and 3-position of the propyl chain adds an additional layer of complexity to its biological interactions. Azetidine derivatives are known to modulate enzyme activity and receptor binding, making them valuable in drug design. The propyl linker further enhances the compound's ability to interact with biological targets by providing flexibility and accessibility.

In recent years, there has been growing interest in benzothiazole derivatives due to their versatile biological activities. Studies have shown that modifications at different positions of the benzothiazole ring can significantly alter its pharmacological profile. For instance, derivatives with electron-withdrawing groups at the 2-position often exhibit enhanced antimicrobial properties, while substitutions at the 5-position can influence anti-inflammatory effects. The compound 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole represents an innovative approach by incorporating an azetidine moiety into the propyl chain, which may lead to novel mechanisms of action.

One of the most compelling aspects of 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole is its potential in oncology research. Benzothiazole derivatives have been extensively studied for their ability to inhibit tumor growth and induce apoptosis in cancer cells. The azetidine ring may enhance binding affinity to specific cancer-related proteins or enzymes, leading to targeted therapeutic effects. Preliminary in vitro studies have suggested that this compound exhibits promising cytotoxic activity against several cancer cell lines. Furthermore, its structural motif suggests potential interactions with kinases and other signaling pathways involved in cancer progression.

The synthesis of 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiazole core through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization at the 2-position and 3-position with an azetidine ring introduces the desired heterocyclic structure. The propyl chain is typically introduced via nucleophilic substitution or coupling reactions, ensuring proper regioselectivity and minimizing side products.

The pharmacokinetic properties of 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole are also of great interest. Factors such as solubility, stability, and metabolic degradation play crucial roles in determining its bioavailability and therapeutic efficacy. Computational modeling techniques have been employed to predict how this compound might behave within biological systems. These models help in understanding its absorption, distribution, metabolism, excretion (ADME), and potential toxicity profiles before moving into preclinical testing.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD). By leveraging high-resolution crystal structures of target proteins or enzymes, researchers can design molecules that fit precisely into binding pockets. The unique structural features of 2-3-(azetidin-3-yl)propyl-1,3-benzothiazole make it an attractive candidate for SBDD approaches. Its combination of a benzothiazole core and an azetidine side chain may allow it to interact with multiple targets simultaneously or modulate conformational changes in proteins relevant to disease pathways.

In conclusion,2-3-(azetidin-3-ylo propyl)-1 , 1 , -benzot hialz ole (CAS No: 2229225 -12 -9 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination o f functional groups makes it a versatile scaffold for developing novel bioactive molecules . Further studies are warranted to explore its mechanis ms o f action , pharmacokinetic properties , and therapeutic applications . As our understanding o f molecular interactions continues t o evolve , compounds like these will play a crucial role i n advancing drug discovery i n t he coming years . p >